Cas no 21139-30-0 (1H-Indole-2-carboxamide, 5-chloro-3-phenyl-)

• Product Name: 1H-Indole-2-carboxamide, 5-chloro-3-phenyl-
• CAS No: 21139-30-0
• MF: C₁₅H₁₁ClN₂O
• MW: 270.71364235878
• MDL: MFCD00974246
• CID: 5183895
• Update Time: 2025-05-25

1H-Indole-2-carboxamide, 5-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxamide, 5-chloro-3-phenyl-

• MDL： MFCD00974246
• Inchi： 1S/C15H11ClN2O/c16-10-6-7-12-11(8-10)13(14(18-12)15(17)19)9-4-2-1-3-5-9/h1-8,18H,(H2,17,19)
• InChI Key： ASGAHGHLFFGPBN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2)=C1C(N)=O

Additional information on 1H-Indole-2-carboxamide, 5-chloro-3-phenyl-

Comprehensive Overview of 1H-Indole-2-carboxamide, 5-chloro-3-phenyl- (CAS No. 21139-30-0): Properties, Applications, and Research Insights

1H-Indole-2-carboxamide, 5-chloro-3-phenyl- (CAS No. 21139-30-0) is a specialized organic compound belonging to the indole carboxamide family. Its unique molecular structure, featuring a chloro-substituted indole core and a phenyl group at the 3-position, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a bioactive scaffold, particularly in the development of small-molecule inhibitors and enzyme modulators. Researchers frequently investigate its structure-activity relationships (SAR) to optimize efficacy in target-specific applications.

In recent years, the demand for heterocyclic compounds like 5-chloro-3-phenyl-1H-indole-2-carboxamide has surged due to their versatility in drug discovery. A trending topic in scientific forums revolves around its potential role in addressing neurodegenerative diseases or metabolic disorders, aligning with the growing focus on precision medicine. Searches for terms such as "indole derivatives in drug design" or "CAS 21139-30-0 applications" highlight its relevance in academic and industrial settings. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its utility in medicinal chemistry.

From a synthetic perspective, 1H-Indole-2-carboxamide, 5-chloro-3-phenyl- is typically prepared via multistep organic synthesis, often involving Palladium-catalyzed cross-coupling or cyclization reactions. Its crystalline properties and solubility profile are critical for formulation studies, a point frequently queried in search engines like "how to improve solubility of indole carboxamides." Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, this compound garners attention in material science, where its aromatic stacking interactions are studied for organic electronics. Questions like "can indole derivatives be used in OLEDs?" reflect interdisciplinary interest. Environmental considerations also arise, with researchers examining its biodegradation pathways to align with green chemistry principles. Regulatory databases often cite its non-hazardous status under standard handling conditions, reinforcing its suitability for lab-scale use.

In summary, 1H-Indole-2-carboxamide, 5-chloro-3-phenyl- (CAS No. 21139-30-0) exemplifies the convergence of chemical innovation and applied research. Its adaptability across domains—from drug development to advanced materials—positions it as a compound of enduring scientific value. As exploration of indole-based therapeutics expands, this molecule will likely remain a focal point for breakthroughs in targeted therapies and sustainable technologies.